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Compound of Interest

Compound Name: Aminopropylsilane

Cat. No.: B1237648 Get Quote

Aminopropylsilane (APTES) is a versatile reagent frequently used by researchers, scientists,

and drug development professionals for surface modification of materials. While essential for

many applications, it is crucial to handle this chemical with the utmost care due to its hazardous

properties. This guide provides immediate and essential safety and logistical information,

including detailed operational and disposal plans, to ensure the safe and effective use of

Aminopropylsilane in your laboratory.

Hazard Summary
Aminopropylsilane is a corrosive liquid that can cause severe skin burns and eye damage.[1]

[2][3][4][5] It is also harmful if swallowed and may cause an allergic skin reaction.[1][6]

Inhalation of vapors or mist can lead to respiratory irritation.[2][4] It is a combustible liquid and

may decompose upon exposure to moist air or water.[1][6]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the first line of defense against exposure to

Aminopropylsilane. The following table summarizes the recommended PPE.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Respiratory

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges.

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[1]

[7]

Full-face supplied air

respirator.

To be used if the respirator is

the sole means of protection.

[1][7]

Hands Chemical-resistant gloves.

Must satisfy the specifications

of EU Directive 89/686/EEC

and the standard EN 374.

Inspect gloves prior to use.[7]

Eyes Tightly fitting safety goggles.

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1][8]

Faceshield (8-inch minimum).
Recommended in addition to

safety goggles.[1][8]

Skin & Body Protective clothing.

Choose body protection

according to the amount and

concentration of the dangerous

substance at the workplace.[7]

Rubber boots.
Recommended for spill

cleanup.[5]

Operational Plan: Step-by-Step Handling Procedure
Following a standardized procedure is critical to minimize the risk of exposure and accidents.
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1. Preparation:

Ensure adequate ventilation in the work area. A chemical fume hood is recommended.[3][7]

Verify that an eyewash station and safety shower are readily accessible.[9]

Inspect all PPE for integrity before use.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][9]

2. Handling:

Avoid contact with skin, eyes, and clothing.[4][8]

Do not breathe vapors or mist.[2][7]

Keep away from heat, sparks, and open flames.[1][6]

Handle and open containers with care.[4]

3. Post-Handling:

Wash hands thoroughly after handling.[1][10]

Carefully reseal containers and keep them upright to prevent leakage.[8]

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[1][3]
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Safe Handling Workflow for Aminopropylsilane

Preparation

Handling

Post-Handling

Ensure Adequate Ventilation
(Chemical Fume Hood)

Verify Eyewash & Safety Shower Access

Inspect Personal Protective Equipment (PPE)

Don Appropriate PPE

Handle in a Well-Ventilated Area

Avoid Contact and Inhalation

Keep Away from Ignition Sources

Securely Close Container

Clean Work Area

Properly Remove and Dispose of PPE

Wash Hands Thoroughly
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Emergency Response for Aminopropylsilane Exposure

Exposure Event

Immediate Response

Medical Attention

Exposure Occurs
(Skin, Eyes, Inhalation, Ingestion)

Skin Contact:
Flush with water for 15 mins

Remove contaminated clothing

Eye Contact:
Flush with water for 15 mins

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth with water
Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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